2-(6-methoxypyridin-3-yl)prop-2-en-1-ol
Overview
Description
2-(6-Methoxypyridin-3-yl)prop-2-en-1-ol, also known as 6-methoxy-2-prop-2-enylpyridine, is an organic compound belonging to the class of pyridines. It is an important synthetic intermediate used in the synthesis of pharmaceuticals, dyes, and other organic compounds. It has been studied extensively in the laboratory and has been found to have a wide range of applications in the pharmaceutical and chemical industries.
Scientific Research Applications
2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine has been studied extensively in the laboratory and has been found to have a wide range of applications in the pharmaceutical and chemical industries. It has been used in the synthesis of a variety of drugs, such as anti-inflammatory agents, antiviral agents, and anti-cancer agents. It has also been used in the synthesis of a variety of dyes, such as fluorescent dyes, and other organic compounds.
Mechanism of Action
The mechanism of action of 2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine is not fully understood. However, it is believed to act by forming a covalent bond with the target molecule. This bond is then broken by a nucleophilic attack, resulting in the formation of a new molecule.
Biochemical and Physiological Effects
2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, antiviral, and anti-cancer activity. It has also been found to have antioxidant, anti-fungal, and anti-bacterial activity. In addition, it has been found to have an effect on the metabolism of certain drugs and hormones, as well as on the metabolism of certain vitamins and minerals.
Advantages and Limitations for Lab Experiments
The main advantage of 2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine is its relatively low cost and availability. It is also relatively easy to synthesize and is relatively stable in solution. The main limitation of 2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine is its relatively low solubility in water, which can make it difficult to use in certain laboratory experiments.
Future Directions
There are a number of potential future directions for 2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine research. These include further studies of its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, dyes, and other organic compounds. In addition, further research could be conducted to explore its potential use in the development of new drugs and treatments. Furthermore, further research could also be conducted to explore its potential use in the development of new materials, such as polymers and nanomaterials. Finally, further research could be conducted to explore its potential use in the development of new technologies, such as 3D printing and bioengineering.
Synthesis Methods
The synthesis of 2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine is typically achieved via a two-step process. The first step involves the reaction of an aromatic aldehyde with an alkyl halide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the resulting alkyl halide with a pyridine derivative in the presence of a base, such as sodium hydroxide or potassium hydroxide. This yields the desired 2-(6-methoxypyridin-3-yl)prop-2-en-1-olprop-2-enylpyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-methoxypyridin-3-yl)prop-2-en-1-ol involves the condensation of 6-methoxypyridin-3-ol with acrolein followed by reduction of the resulting enone.", "Starting Materials": [ "6-methoxypyridin-3-ol", "Acrolein", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Mix 6-methoxypyridin-3-ol and acrolein in methanol and add a catalytic amount of acid.", "Step 2: Heat the mixture under reflux for several hours until the reaction is complete.", "Step 3: Cool the reaction mixture and add sodium borohydride to reduce the enone to the corresponding alcohol.", "Step 4: Quench the reaction with water and extract the product with a suitable organic solvent.", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1922929-59-6 |
Molecular Formula |
C9H11NO2 |
Molecular Weight |
165.2 |
Purity |
85 |
Origin of Product |
United States |
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